2-(dimethyl-4H-1,2,4-triazol-3-yl)acetonitrile

• IUPAC Name: 2-(4,5-dimethyl-1,2,4-triazol-3-yl)acetonitrile
• InChI: InChI=1S/C6H8N4/c1-5-8-9-6(3-4-7)10(5)2/h3H2,1-2H3
• InChI Key: HQLBTJHQZRFFPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)CC#N
• Molecular Formula: C6H8N4
• Molecular Weight: 136.15 g/mol

Description

“2-(dimethyl-4H-1,2,4-triazol-3-yl)acetonitrile” is a compound that belongs to the 1,2,4-triazole class. Compounds of this class have been found to exhibit a wide range of biological activities, including antibacterial and anticancer properties.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, which includes “this compound”, involves the reaction of appropriate arylhydrazinecarbonitriles with 2-chloro-4,5-dihydro-1H-imidazole. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a 1,2,4-triazole ring. This ring is a heterocyclic compound containing three nitrogen atoms and two carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and similar compounds are characterized by their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Scientific Research Applications

Synthesis and Rearrangement

• The compound has been used in the study of sulfonyl group rearrangements. Specifically, 1-sulfonyl-1,2,3-triazoles were treated with 4-dimethylaminopyridine in acetonitrile, resulting in the formation of 2-sulfonyl-1,2,3-triazoles (Yamauchi, Miura, & Murakami, 2010).

Pyrolysis Studies

• It has been used in flash vacuum pyrolysis studies. The pyrolysis of 1,2,5-oxadiazole 2-oxides and 1,2,3-triazole 1-oxides in acetonitrile leads to the formation of various compounds, showcasing its utility in synthesizing different chemical structures (Mitchell & Paton, 2010).

Reaction with Aromatic Carbonsäurehydraziden

• The compound reacts with aromatic Carbonsäurehydraziden to form various derivatives, demonstrating its role in organic synthesis (Chaloupka & Heimgartner, 1978).

Anticancer Activity

• Derivatives of this compound have been synthesized and tested for in vitro antitumor activity. For example, a derivative showed notable activity against the melanoma MALME-3 M cell line, indicating potential applications in cancer research (Sa̧czewski, Bułakowska, Bednarski, & Grunert, 2006).

Supramolecular Chemistry

• The compound has been involved in the study of supramolecular isomerism, particularly in creating different supramolecular structures with distinct physical properties (Zhang, Lin, Huang, & Chen, 2005).

Synthesis of N-Unsubstituted 1,2,3-Triazoles

• It has been used in the synthesis of N-unsubstituted 1,2,3-triazoles, showcasing its importance in creating various chemical structures (Efimov, Bakulev, Beliaev, Beryozkina, Knippschild, Leban, Zhi-jin, Eltsov, Slepukhin, Ezhikova, & Dehaen, 2014).

Polarographic Studies

• The compound has been studied in polarographic research, particularly in the reduction of 1-substituted 1,2,4-triazoles in acetonitrile (Ermakova et al., 1980).

Interaction with Trifluoromethanesulfonic Acid

• The interaction of acetonitrile with trifluoromethanesulfonic acid, leading to the formation of various cations and neutral compounds, has been studied using this compound (Salnikov, Genaev, Vasiliev, & Shubin, 2012).

Mechanism of Action

Target of Action

It’s known that 1,2,4-triazole derivatives, which this compound is a part of, have been studied for their anticancer properties . They have shown promising cytotoxic activity against various cancer cell lines .

Mode of Action

1,2,4-triazole derivatives are known to interact with biological receptors through hydrogen-bonding and dipole interactions . These interactions can lead to changes in the cellular processes, potentially leading to the death of cancer cells .

Biochemical Pathways

It’s known that 1,2,4-triazole derivatives can affect various biochemical pathways involved in cell proliferation and survival, leading to their potential use as anticancer agents .

Pharmacokinetics

1,2,4-triazole derivatives are known to form hydrogen bonds with different targets, which can improve their pharmacokinetic properties .

Result of Action

Some 1,2,4-triazole derivatives have shown promising cytotoxic activity against various cancer cell lines , indicating that they may induce cell death in these cells.

Action Environment

Factors such as ph and temperature can influence the action of many drugs .